Cas no 943868-86-8 (Phenol, 2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)oxy]-5-methyl-)

• Product Name: Phenol, 2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)oxy]-5-methyl-
• CAS No: 943868-86-8
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 1000881
• PubChem ID: 23728753
• Update Time: 2025-04-20

Phenol, 2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)oxy]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)oxy]-5-methyl-
• Phenol,2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)oxy]-5-methyl-
• SCHEMBL5318121
• 943868-86-8
• DB-277400
• Phenol, 2-[(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)oxy]-5-methyl-

• Inchi： 1S/C12H13N3O4/c1-7-4-5-10(9(16)6-7)19-12-11(15(17)18)8(2)13-14(12)3/h4-6,16H,1-3H3
• InChI Key： MZYKMFWALGFMAM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1O)C1=C(C(C)=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.091
• Monoisotopic Mass: 263.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 2.3